Otilonium Bromide

Description

Otilonium bromide is a medication used to alleviate abdominal pain associated with irritable bowel syndrome (IBS) . It functions as an antispasmodic agent, effectively reducing abdominal spasms, bloating, pain, and irregular gut motility, thereby easing IBS symptoms . Otilonium bromide is an antimuscarinic and calcium channel blocker that relaxes the gut's small muscles, reducing cramps and pain . Clinical trials suggest otilonium bromide is more effective than a placebo for treating IBS .

Pharmacologically, otilonium bromide binds to muscarinic and tachykinin NK~2~ receptors and inhibits L-type and T-type calcium channels, which contributes to its effects on the gut . After oral intake, it is minimally absorbed into the body, ensuring its action remains largely within the gastrointestinal system . The drug inhibits colonic motility, contractility caused by motor neuron stimulation, and the action of excitatory neurotransmitters . It achieves this through blocking calcium entry via L-type Ca2+ channels and interfering with intracellular calcium mobilization, which is needed for smooth muscle contraction .

Similar to otilonium bromide, other quaternary ammonium compounds such as cimetropium bromide, are also used as antimuscarinics for treating gastrointestinal disorders . Otilonium bromide is generally well-tolerated, with few side effects compared to similar drugs, though a case of cardiovascular toxicity has been reported due to overdose . It is available in 40 mg doses and is typically taken two to three times daily for the relief of gastrointestinal spasms .

• CAS No.: 26095-59-0
• Product Name: Otilonium Bromide
• Molecular Formula: C29H43BrN2O4
• Molecular Weight: 563.6 g/mol
• IUPAC Name: diethyl-methyl-[2-[4-[(2-octoxybenzoyl)amino]benzoyl]oxyethyl]azanium;bromide
• Standard InChI: InChI=1S/C29H42N2O4.BrH/c1-5-8-9-10-11-14-22-34-27-16-13-12-15-26(27)28(32)30-25-19-17-24(18-20-25)29(33)35-23-21-31(4,6-2)7-3;/h12-13,15-20H,5-11,14,21-23H2,1-4H3;1H
• Standard InChIKey: VWZPIJGXYWHBOW-UHFFFAOYSA-N
• SMILES: CCCCCCCCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)OCC[N+](C)(CC)CC.[Br-]
• Canonical SMILES: CCCCCCCCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)OCC[N+](C)(CC)CC.[Br-]
• Synonyms: N-diethylmethylammoniummethyl-p-(2-(N-octyloxy)benzoyl)aminobenzoate bromide; octylonium; octylonium bromide; octylonium iodide; otilonium bromide; Spasmomen
• PubChem Compound: 72092
• Last Modified: Sep 13 2023